3-(aminomethyl)-4-(methoxymethyl)-6-methyl-2(1H)-Pyridinone

• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-(aminomethyl)-4-(methoxymethyl)-6-methyl-1H-pyridin-2-one
• InChI: InChI=1S/C9H14N2O2/c1-6-3-7(5-13-2)8(4-10)9(12)11-6/h3H,4-5,10H2,1-2H3,(H,11,12)
• InChI Key: AEANTDNERWAHPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)CN)COC

Description

3-(aminomethyl)-4-(methoxymethyl)-6-methyl-2(1H)-Pyridinone is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6-Methyl-4-[(methyloxy)methyl]-2-oxo-1,2-dihydro-3-pyridine carbonitrile (1.000 g, 5.61 mmol) was suspended in acetic acid (150 ml) and the solution passed through an H-cube instrument equipped with Raney-Ni cartridge at a rate of 1 mL/min at 50 psi and 60° C. After 18 h. the acetic acid was removed under reduced pressure and the remaining residue was dissolved in MeOH. The methanolic solution was passed through a 0.2 μm teflon syringe filter. The methanolic filtrate was purified by reverse phase HPLC (Gemini 50×100 5 μm column. Run 1: 3 min, 90-10%. Run 2, 5 min 0-10%. Run 3, 10 min, 0-20%. The product fractions were concentrated to dryness on a Genevac HT-4 instrument to afford 3-(aminomethyl)-6-methyl-4-[(methyloxy)methyl]-2(1H)-pyridinone as a pale grey waxy solid (900 mg, 70.2% yield) LCMS MH+=183.0 1H NMR (400 MHz, DMSO-d6) δ 8.40 (br. s., 1H), 6.10 (s, 1H), 4.39 (s, 2H), 3.66 (br. s., 2H), 3.32 (s, 3H), 2.19 (s, 3H).

Synthesis routes and methods II

Procedure details